Cas no 893727-09-8 (4-Amino-5-(3-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Amino-5-(3-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 893727-09-8
• MF: C₁₀H₁₂N₄OS
• MW: 236.293479919434
• CID: 4778418
• PubChem ID: 16637132
• Update Time: 2023-08-17

4-Amino-5-(3-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-(3-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol
• SBB040778
• NE39493
• 4-amino-5-(3-ethoxyphenyl)-1,2,4-triazole-3-thiol
• Z1431321875
• 4-amino-3-(3-ethoxyphenyl)-1H-1,2,4-triazole-5-thione
• 4-Amino-5-(3-ethoxyphenyl)-4H-[1,2,4]triazole-3-thiol
• 4-Amino-5-(3-ethoxyphenyl)-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C10H12N4OS/c1-2-15-8-5-3-4-7(6-8)9-12-13-10(16)14(9)11/h3-6H,2,11H2,1H3,(H,13,16)
• InChI Key： JZCWAOWIAKOXNR-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC=C(C=2)OCC)N1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 307
• XLogP3: 1.2
• Topological Polar Surface Area: 95